Cas no 182495-83-6 (N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite)

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite is a high-purity phosphoramidite monomer used in solid-phase oligonucleotide synthesis. Its key features include a 2'-fluoro modification, which enhances nuclease resistance and improves binding affinity in antisense applications, and a 5-methylcytidine base, which increases duplex stability. The N-benzoyl protecting group ensures efficient deprotection, while the 5'-O-DMT group provides controlled coupling efficiency. The 3'-CE (cyanoethyl) phosphoramidite moiety offers reliable reactivity during synthesis. This monomer is particularly valuable for constructing modified oligonucleotides for therapeutic and diagnostic applications, where stability and specificity are critical. Its optimized design ensures consistent performance in automated synthesis platforms.

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite structure

182495-83-6 structure

Product Name:N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite

CAS No:182495-83-6

MF:C₄₇H₅₃FN₅O₈P

MW:865.92459654808

CID:4673942

Update Time:2025-06-09

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

- N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite
- Cytidine, N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-2'-fluoro-5-methyl-, 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
- 2’-Fluoro-5MeC (Bz)-3’-phosphoramidite
- N4-Benzoyl-5’-O-(4,4’-dimethoxytrityl)-2’-deoxy-2’-fluoro-5-methylcytidine-3’-O-[(2-cyanoethyl) (N,N-diisopropyl)]phosphoramidite
- N4-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite
- DMT-2'-F-dC(Bz)-CE-Phosphoramidite
- 2’-Fluoro-5MeC(Bz)-3’-phosphoramidite,N4-Benzoyl-5’-O-(4,4’-dimethoxytrityl)-2’-deoxy-2’-fluoro-5-methylcytidine-3’-O-[(2-cyanoethyl) ,(N,N-diisopropyl)]phosphoramidite
- Inchi： 1S/C47H53FN5O8P/c1-31(2)53(32(3)4)62(59-28-14-27-49)61-42-40(60-45(41(42)48)52-29-33(5)43(51-46(52)55)50-44(54)34-15-10-8-11-16-34)30-58-47(35-17-12-9-13-18-35,36-19-23-38(56-6)24-20-36)37-21-25-39(57-7)26-22-37/h8-13,15-26,29,31-32,40-42,45H,14,28,30H2,1-7H3,(H,50,51,54,55)/t40-,41-,42-,45-,62?/m1/s1
- InChI Key： XYPAFCMPDQWTME-LVTIEWELSA-N
- SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C=C(C)C(NC(C3C=CC=CC=3)=O)=NC2=O)[C@H](F)[C@@H]1OP(OCCC#N)N(C(C)C)C(C)C

Experimental Properties

pka: 8.52±0.40(Predicted)

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1512931-100mg	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	100mg	$69.0	2025-03-01
Ambeed	A1512931-250mg	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	250mg	$117.0	2025-03-01
Ambeed	A1512931-1g	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	1g	$315.0	2025-03-01
Ambeed	A1512931-100mg	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	100mg	$1108.0	2025-06-04
Ambeed	A1512931-250mg	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	250mg	$1878.0	2025-06-04
Ambeed	A1512931-1g	(2R,3R,4R,5R)-5-(4-Benzamido-5-methyl-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite	182495-83-6	95%	1g	$5056.0	2025-06-04

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite Related Literature

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Additional information on N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite

N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite (CAS No. 182495-83-6): A Comprehensive Overview

The compound N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite, identified by its CAS number 182495-83-6, represents a significant advancement in the field of nucleoside chemistry and pharmaceutical research. This specialized phosphoramidite derivative is designed for use in the synthesis of modified nucleotides, which are increasingly recognized for their potential in developing novel therapeutic agents. Its unique structural features, including the presence of a benzoyl group, a 2'-fluoro substituent, and a 5-methylcytidine backbone, make it a versatile tool for researchers exploring the frontiers of nucleic acid-based therapies.

In recent years, the development of nucleoside analogs has seen remarkable progress, largely driven by their ability to mimic natural nucleosides while exhibiting enhanced biological activity. Among these analogs, modified cytidines have garnered particular attention due to their potential applications in antiviral and anticancer therapies. The introduction of fluorine atoms into the nucleoside structure, as seen in this compound, has been shown to improve metabolic stability and binding affinity to biological targets. The benzoyl group at the N position further enhances the compound's reactivity and stability, making it an ideal candidate for solid-phase peptide synthesis and other advanced chemical modifications.

The significance of N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite is underscored by its application in the synthesis of modified RNA and DNA strands. These modified nucleotides have been explored in various therapeutic contexts, including gene editing, siRNA delivery, and antisense therapy. The 3'-CE (cyanoethyl) group in the compound's name indicates its functionality as a protecting group during synthesis, which can be selectively removed to introduce other modifications or linkages. This feature makes it particularly valuable for constructing complex nucleic acid structures with precise control over their chemical properties.

Recent studies have highlighted the potential of fluorinated nucleosides in enhancing drug efficacy and reducing side effects. For instance, fluorinated cytidines have been investigated for their role in inhibiting viral replication by disrupting RNA polymerase activity. The incorporation of a 2'-fluoro group into the cytidine backbone disrupts normal hydrogen bonding patterns, thereby interfering with enzymatic processing and increasing resistance to degradation. This property has been particularly beneficial in antiviral therapies targeting RNA viruses, where rapid degradation of therapeutic agents can limit treatment effectiveness.

The benzoyl group at the N position of N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite also contributes to its utility in synthetic chemistry. Benzoylated nucleosides are known for their enhanced stability under various reaction conditions, making them suitable for multi-step synthetic protocols. This stability is crucial when working with sensitive biological molecules that require precise structural integrity. Additionally, the benzoyl group can be easily removed using mild acidic conditions, allowing for further functionalization without compromising the underlying nucleoside structure.

Advances in computational chemistry have further enhanced the design and optimization of such phosphoramidite derivatives. Molecular modeling studies have demonstrated that the presence of both fluorine and methyl groups can significantly alter the electronic properties of the nucleoside, influencing its interactions with biological targets. These insights have guided researchers in designing more effective nucleoside analogs with improved pharmacokinetic profiles. The combination of experimental synthesis and computational analysis has been instrumental in refining synthetic routes and predicting biological activity.

The role of this compound in pharmaceutical development extends beyond antiviral applications. Researchers are increasingly exploring its potential in cancer therapy, where modified nucleotides can interfere with DNA replication and transcription processes in tumor cells. The unique structural features of N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite make it a promising candidate for developing novel chemotherapeutic agents that target specific genetic mutations associated with various cancers.

In conclusion, N-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoro-5-methylcytidine 3'-CE phosphoramidite (CAS No. 182495-83-6) is a highly versatile compound with significant implications for both academic research and pharmaceutical development. Its unique structural features and functional groups make it an invaluable tool for synthesizing modified nucleotides with tailored biological activities. As research continues to uncover new applications for fluorinated and methylated cytidines, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.